ADDA 5 hydrochloride
Overview
Description
ADDA 5 hydrochloride is a partial non-competitive inhibitor of cytochrome c oxidase (CcO), with IC50s of 18.93 μM and 31.82 μM for purified CcO from human glioma and bovine heart, respectively . It is a potent and selective inhibitor of cytochrome c oxidase (Complex IV) that depletes the bioenergetics reserve capacity in intact glioma cells . ADDA 5 specifically inhibits the proliferation of chemosensitive and chemoresistant glioma cells, while sparing non-cancer cells . Additionally, ADDA 5 is effective against glioma stem cells .
Molecular Structure Analysis
The molecular formula of ADDA 5 hydrochloride is C24H36ClNO2 . The molecular weight is 406.00 . The SMILES string is OC (CN1CCC (C=CC=C2)=C2C1)COCCC34C [C@H]5C [C@H] (C [C@H] (C5)C4)C3. [H]Cl .
Physical And Chemical Properties Analysis
ADDA 5 hydrochloride is a white to beige powder . It is soluble in DMSO at 2 mg/mL . The storage temperature is 2-8°C .
Scientific Research Applications
Summary of the Application
ADDA 5 hydrochloride has been used as a complex IV inhibitor to study its effects on glioma cells . It is a potent and selective inhibitor of cytochrome c oxidase (Complex IV) that depletes the bioenergetics reserve capacity in intact glioma cells .
Results or Outcomes
ADDA 5 hydrochloride specifically inhibits the proliferation of chemosensitive and chemoresistant glioma cells, while sparing non-cancer cells . Additionally, ADDA 5 hydrochloride is effective against glioma stem cells .
2. Application in Reservoir Heterogeneity Reduction
Summary of the Application
Studying the thickening mechanism of non-crosslinked self-thickening polymer (ADDA) is of great significance for plugging high permeability channel and reducing reservoir heterogeneity .
Methods of Application
ADDA was synthesized from acrylamide, octadecyl dimethyl ammonium chloride, N-(3-(dimethylamino)propyl)methacrylamide and 4-acryloylmorpholine . The changes of apparent viscosity and hydrodynamic radius of ADDA acid solution were studied by simulating the acid rock reaction process .
Results or Outcomes
The results show that the apparent viscosity of ADDA acid solution increases monotonically with the acid rock reaction process, showing good self-thickening ability and high temperature resistance . Compared with the traditional in-situ crosslinking acid, ADDA acid solution avoids the secondary damage caused by the addition of crosslinking agent .
Future Directions
properties
IUPAC Name |
1-[2-(1-adamantyl)ethoxy]-3-(3,4-dihydro-1H-isoquinolin-2-yl)propan-2-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H35NO2.ClH/c26-23(16-25-7-5-21-3-1-2-4-22(21)15-25)17-27-8-6-24-12-18-9-19(13-24)11-20(10-18)14-24;/h1-4,18-20,23,26H,5-17H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZSRZEWBOXEFRJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)CC(COCCC34CC5CC(C3)CC(C5)C4)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H36ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ADDA 5 hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![17-acetyl-2-hydroxy-1,5,6-trimethoxy-16-methyl-9a,10,11,12,13,13a,14,17-octahydro-3H-cyclohepta[12,1]peryleno[2,3-b]quinoxaline-3,8(9H)-dione](/img/structure/B1665450.png)
